Cas no 1060287-68-4 (methyl N-(4-{[(2-methoxyethyl)carbamoyl]methyl}phenyl)carbamate)

• Product Name: methyl N-(4-{[(2-methoxyethyl)carbamoyl]methyl}phenyl)carbamate
• CAS No: 1060287-68-4
• MF: C₁₃H₁₈N₂O₄
• MW: 266.293023586273
• CID: 5908744
• PubChem ID: 25862924
• Update Time: 2025-10-28

methyl N-(4-{[(2-methoxyethyl)carbamoyl]methyl}phenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• VQCINPOCIMVJMU-UHFFFAOYSA-N
• methyl N-(4-{[(2-methoxyethyl)carbamoyl]methyl}phenyl)carbamate
• AKOS024497857
• methyl N-[4-[2-(2-methoxyethylamino)-2-oxoethyl]phenyl]carbamate
• methyl (4-(2-((2-methoxyethyl)amino)-2-oxoethyl)phenyl)carbamate
• F5097-1411
• 1060287-68-4
• VU0635382-1

• Inchi： 1S/C13H18N2O4/c1-18-8-7-14-12(16)9-10-3-5-11(6-4-10)15-13(17)19-2/h3-6H,7-9H2,1-2H3,(H,14,16)(H,15,17)
• InChI Key： VQCINPOCIMVJMU-UHFFFAOYSA-N
• SMILES： C(OC)(=O)NC1=CC=C(CC(NCCOC)=O)C=C1

Computed Properties

• Exact Mass: 266.12665706g/mol
• Monoisotopic Mass: 266.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 76.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on methyl N-(4-{[(2-methoxyethyl)carbamoyl]methyl}phenyl)carbamate

Methyl N-(4-{[(2-Methoxyethyl)carbamoyl]methyl}phenyl)carbamate (CAS No. 1060287-68-4)

The compound Methyl N-(4-{[(2-Methoxyethyl)carbamoyl]methyl}phenyl)carbamate, identified by the CAS number 1060287-68-4, is a highly specialized organic compound with significant applications in various fields. This compound belongs to the class of carbamates, which are widely recognized for their versatility in chemical synthesis and biological activity. Recent advancements in synthetic chemistry have further highlighted its potential in drug discovery and material science.

Structural Insights and Synthesis

The molecular structure of Methyl N-(4-{[(2-Methoxyethyl)carbamoyl]methyl}phenyl)carbamate is characterized by a phenyl ring substituted with a carbamoyl group, which is further modified by a methoxyethyl side chain. This unique architecture allows for diverse reactivity and functionalization. The synthesis of this compound typically involves multi-step reactions, including nucleophilic substitution and condensation processes, leveraging modern catalytic techniques to enhance yield and purity.

Chemical Properties and Applications

Research has demonstrated that Methyl N-(4-{[(2-Methoxyethyl)carbamoyl]methyl}phenyl)carbamate exhibits excellent solubility in organic solvents, making it ideal for use in organic synthesis and as an intermediate in pharmaceutical manufacturing. Its ability to form stable complexes with metal ions has also been explored in coordination chemistry, offering potential applications in catalysis and sensing technologies.

Biological Activity and Drug Discovery

Recent studies have focused on the biological activity of this compound, particularly its potential as a lead molecule in drug discovery. Investigations into its interaction with cellular targets have revealed promising results, suggesting its role in modulating enzyme activity or serving as a scaffold for bioactive agents. Collaborative efforts between chemists and biologists have further expanded its utility in designing novel therapeutic agents.

Environmental Impact and Sustainability

In line with growing concerns over environmental sustainability, researchers have evaluated the eco-friendly synthesis and degradation pathways of Methyl N-(4-{[(2-Methoxyethyl)carbamoyl]methyl}phenyl)carbamate. Green chemistry approaches, such as the use of renewable feedstocks and energy-efficient reaction conditions, have been implemented to minimize its ecological footprint.

Conclusion

The compound Methyl N-(4-{[(2-Methoxyethyl)carbamoyl]methyl}phenyl)carbamate (CAS No. 1060287-68-4) stands as a testament to the ingenuity of modern chemical research. Its diverse applications, coupled with ongoing advancements in synthesis and application development, position it as a key player in future innovations across multiple disciplines.